Cas no 87740-17-8 (Benzenamine, 3-dodecyl-, hydrochloride)

• Product Name: Benzenamine, 3-dodecyl-, hydrochloride
• CAS No: 87740-17-8
• MF: C₁₈H₃₂ClN
• MW: 297.906384468079
• CID: 652852
• PubChem ID: 71412227
• Update Time: 2025-04-19

Benzenamine, 3-dodecyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-dodecyl-, hydrochloride
• 3-dodecylaniline,hydrochloride
• 87740-17-8
• DTXSID20831792
• 3-Dodecylaniline--hydrogen chloride (1/1)

• Inchi： 1S/C18H31N.ClH/c1-2-3-4-5-6-7-8-9-10-11-13-17-14-12-15-18(19)16-17;/h12,14-16H,2-11,13,19H2,1H3;1H
• InChI Key： MKOVEKDUEIBYSV-UHFFFAOYSA-N
• SMILES： Cl.NC1=CC=CC(=C1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 297.2223277g/mol
• Monoisotopic Mass: 297.2223277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų